Cas no 79055-39-3 (1,1,1,4,4,4-Hexafluoro-2,3-butanediol)
79055-39-3 structure
Product Name:1,1,1,4,4,4-Hexafluoro-2,3-butanediol
CAS No:79055-39-3
MF:C4H4F6O2
MW:198.063782691956
CID:837814
PubChem ID:12663928
Update Time:2025-04-19
1,1,1,4,4,4-Hexafluoro-2,3-butanediol Chemical and Physical Properties
Names and Identifiers
-
- 1,1,1,4,4,4-Hexafluoro-2,3-butanediol
- meso-1,1,1,4,4,4-Hexafluoro-2,3-butanediol
- SCHEMBL3422966
- 1,1,1,4,4,4-hexafluorobutane-2,3-diol
- UZQRURWDAXNSCX-UHFFFAOYSA-N
- 79055-39-3
- A846617
-
- Inchi: 1S/C4H4F6O2/c5-3(6,7)1(11)2(12)4(8,9)10/h1-2,11-12H
- InChI Key: UZQRURWDAXNSCX-UHFFFAOYSA-N
- SMILES: FC(C(C(C(F)(F)F)O)O)(F)F
Computed Properties
- Exact Mass: 198.01154834g/mol
- Monoisotopic Mass: 198.01154834g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 1.608
- Melting Point: 57-59 ºC
1,1,1,4,4,4-Hexafluoro-2,3-butanediol Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
79055-39-3 (1,1,1,4,4,4-Hexafluoro-2,3-butanediol) Related Products
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